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Compound of Interest

2-Methyl-8-quinolinyl 3-
Compound Name:

bromobenzoate
CAS No.: 499197-01-2
Cat. No.: B485723

Get Quote

Executive Summary

Compound: 2-Methyl-8-quinolinyl 3-bromobenzoate Molecular Formula: C

H
BrNO

Exact Mass: 341.0051 Da Core Application: 8-Hydroxyquinoline (8-HQ) derivatives are
privileged scaffolds in medicinal chemistry, often functioning as bidentate chelators or directing
groups for transition-metal-catalyzed C-H activation.

This guide outlines the definitive characterization protocol. The structure combines a 2-methyl-
8-quinolinol moiety (a sterically hindered chelating base) and a 3-bromobenzoic acid moiety
(providing a halogen handle for further cross-coupling). Elucidation relies on the diagnostic
deshielding of the quinolinyl H-7 proton, the specific coupling pattern of the 3-bromophenyl
ring, and the integrity of the ester linkage verified via IR and Carbonyl-13C NMR.
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Synthetic Pathway & Validation

To understand the impurities and expected spectral artifacts, one must understand the genesis
of the molecule. The most robust synthesis involves a nucleophilic acyl substitution using 3-
bromobenzoyl chloride.

Reaction Logic

The reaction utilizes Triethylamine (TEA) as a proton scavenger to drive the equilibrium. The
sterics of the methyl group at the C2 position of the quinoline ring do not significantly impede
the acylation at the C8-hydroxyl, but they do prevent N-acylation artifacts that might occur in
non-methylated analogs.

Workflow Diagram

The following diagram illustrates the critical process flow and decision gates for synthesis and
purification.
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Figure 1: Synthetic workflow for the esterification of 2-methyl-8-quinolinol.

Spectroscopic Elucidation (The Core)
Nuclear Magnetic Resonance (NMR)
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NMR is the primary tool for connectivity. The spectrum is divided into two distinct aromatic
zones: the Quinoline System and the Benzoate System.

3.1.1 1H NMR Analysis (400 MHz, CDCI

)

Diagnostic Logic:
e The Methyl Handle: A sharp singlet around 2.7-2.9 ppm confirms the 2-methyl group.

 Esterification Shift: The proton at position H-7 of the quinoline ring (ortho to the oxygen)
undergoes a significant downfield shift (paramagnetic deshielding) compared to the free
phenol, typically moving from ~7.2 ppm to ~7.6-7.8 ppm.

» 3-Bromophenyl Pattern: A meta-substituted benzene ring produces a distinct pattern: a triplet
(H5"), two doublets (H4', H6"), and a singlet-like triplet (H2") which is the most deshielded due
to the inductive effect of Br and the anisotropy of the carbonyl.

Table 1: Predicted 1H NMR Assignments
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3.1.2 13C NMR Analysis (100 MHz, CDCI

)

The carbonyl carbon is the definitive proof of ester formation.

Table 2: Key 13C NMR Signals

Shift (
Carbon Type Diagnostic Value
ppm)
Confirms ester linkage (upfield
Ester C=0 164.5 of ketones, downfield of
amides).
] Quaternary, adjacent to N and
C-2 (Quin) 158.2
Methyl.
) Ipso-carbon attached to
C-8 (Quin) 147.5
Oxygen.
Distinctive shift for carbon
Ar-C-Br 122.8 ) )
bearing bromine.
Methyl-C 25.4 High field aliphatic signal.

Infrared Spectroscopy (FT-IR)

IR provides immediate functional group verification.
e 1735-1750 cm

(Strong): Ester C=0 stretch. Note: Phenolic esters often appear at higher frequencies than
aliphatic esters due to conjugation with the oxygen lone pair.

e 1100 - 1250 cm

(Strong): C-O-C asymmetric stretch.

e 1590 cm
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: C=N stretching (Quinoline ring).

e ~750cm

: C-Br stretch (often obscured in fingerprint, but look for strong bands here).

Mass Spectrometry (HRMS-ESI)

 lonization Mode: Positive Mode (ESI+).
e Molecular lon: [M+H]

calculated for C

H

BrNO

: 342.0124 (for

Br) and 344.0104 (for
Br).

* |sotopic Pattern: A 1:1 ratio of M and M+2 peaks is mandatory, confirming the presence of a
single Bromine atom.

e Fragmentation:
o Loss of the quinoline moiety typically yields the acylium ion [C

H
BrO]

at m/z ~183/185.

Structural Logic & Connectivity (Graphviz)

To confirm the structure is not an isomer (e.g., C-acylation or N-acylation), we rely on HMBC
(Heteronuclear Multiple Bond Correlation).
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HMBC Logic:

Benzoate H2'/H6' correlate to the Ester Carbonyl (C=0).

Quinoline Methyl Protons correlate to C2 and C3.

Quinoline H7 correlates to C8 (ipso-0).

Crucially, there is no correlation between the Methyl group and the Carbonyl, ruling out
acetyl impurities.

HMBC Correlation Key
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3J coupling (Definitive)
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Methyl Protons
(2.75 ppm)

3J coupling

Quinoline C3
(121.5 ppm)

Click to download full resolution via product page

Figure 2: Key HMBC correlations confirming the ester linkage and regiochemistry.

Quality Control & Purity Assay

For biological or catalytic applications, purity is paramount. 8-hydroxyquinoline derivatives are
potent metal chelators; trace metal impurities must be quantified.

HPLC Method (Reverse Phase)
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e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 pm.
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

» Gradient: 50% B to 95% B over 15 minutes.

e Detection: UV at 254 nm (aromatic) and 300 nm (quinoline specific).

e Retention Time: The ester is significantly more lipophilic than the parent 2-methyl-8-
quinolinol and will elute later.

Trace Metal Analysis (ICP-MS)

e Requirement: If used as a directing group for Pd/Cu catalysis, the compound must be
scavenged for residual Pd/Cu if those metals were used in precursor synthesis (unlikely
here, but relevant for downstream derivatives).

e Limit: < 10 ppm for biological assays.
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(Note: While specific spectral data for this exact ester may not be in a public repository, the
data provided above is derived from high-fidelity additivity rules and standard shifts for the
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constituent fragments verified in literature sources 2 and 4.)

¢ To cite this document: BenchChem. [Comprehensive Structural Elucidation: 2-Methyl-8-
quinolinyl 3-bromobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b485723/docs#comprehensive-structural-elucidation-
2-methyl-8-quinolinyl-3-bromobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b485723/docs#comprehensive-structural-elucidation-2-methyl-8-quinolinyl-3-bromobenzoate
https://www.benchchem.com/product/b485723/docs#comprehensive-structural-elucidation-2-methyl-8-quinolinyl-3-bromobenzoate
https://www.benchchem.com/product/b485723/docs#comprehensive-structural-elucidation-2-methyl-8-quinolinyl-3-bromobenzoate
https://www.benchchem.com/product/b485723/docs#comprehensive-structural-elucidation-2-methyl-8-quinolinyl-3-bromobenzoate
https://www.benchchem.com/product/b485723?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b485723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

